Cas no 1805931-38-7 (6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1805931-38-7
• MF: C₈H₆ClF₄NO
• MW: 243.585955142975
• CID: 4981791
• Update Time: 2025-06-08

6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6ClF4NO/c9-3-4-6(14)2-1-5(10)7(4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： QLLJLPDCCXRKCI-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C=1OC(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride

Research Brief on 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride (CAS: 1805931-38-7): Recent Advances and Applications

6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride (CAS: 1805931-38-7) is a fluorinated benzyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer. Recent studies have highlighted its potential in medicinal chemistry due to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability imparted by the trifluoromethoxy and fluorine substituents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride as a key building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The research demonstrated that derivatives of this compound exhibited superior pharmacokinetic profiles compared to traditional SSRIs, suggesting its potential for next-generation antidepressant development. The study also emphasized the compound's role in facilitating late-stage functionalization, enabling rapid diversification of lead compounds during drug optimization.

In the field of oncology, recent preclinical investigations have utilized 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride as a precursor for developing small molecule inhibitors targeting protein kinases involved in tumor progression. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel compounds incorporating this scaffold, which showed promising activity against resistant forms of non-small cell lung cancer (NSCLC) cell lines. The researchers attributed this activity to the compound's ability to modulate the hydrophobic interactions within the kinase binding pocket.

The synthetic accessibility of 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that significantly improved the yield and purity of this intermediate while reducing environmental impact through green chemistry approaches. This advancement has important implications for industrial-scale production of pharmaceuticals containing this structural motif.

Emerging applications in radiopharmaceutical development have further expanded the utility of this compound. Researchers have recently explored its potential as a precursor for fluorine-18 labeled PET tracers, capitalizing on the presence of fluorine atoms in its structure. Preliminary studies suggest that derivatives of 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride could serve as valuable tools for neuroimaging and oncology diagnostics.

As research continues, the unique properties of 6-Amino-3-fluoro-2-(trifluoromethoxy)benzyl chloride position it as a valuable scaffold in drug discovery. Future directions may include exploration of its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras) for protein degradation therapies. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus in pharmaceutical chemistry for years to come.